Propargite

Specification

• Description: Propargite is a dark colored liquid. It is a wettable powder or water emulsifiable liquid. It can cause illness by inhalation, skin absorption and/or ingestion. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. Since it is a liquid it can easily penetrate the soil and contaminate groundwater and nearby streams. It is used as a pesticide. Practically insoluble in water (10.5 mg/L). Used as an acaricide.; Propargite is a sulfite ester and a terminal acetylenic compound. It has a role as a sulfite ester acaricide.; Propargite can cause cancer and developmental toxicity according to The Environmental Protection Agency (EPA).; Propargite (IUPAC name 2-(4-tert-butylphenoxy)cyclohexyl prop-2-yne-1-sulfonate, trade names Omite and Comite) is a pesticide used to kill mites (an acaricide). Symptoms of exposure and poisoning to it are eye and skin irritation, as well as sensitization. It is highly toxic to amphibians, fish, and zooplankton, as well as having potential carcinogenity.
• CAS No.: 2312-35-8
• Molecular Formula: C19H26O4S
• Molecular Weight: 350.5 g/mol
• IUPAC Name: [2-(4-tert-butylphenoxy)cyclohexyl] prop-2-ynyl sulfite
• Standard InChI: InChI=1S/C19H26O4S/c1-5-14-21-24(20)23-18-9-7-6-8-17(18)22-16-12-10-15(11-13-16)19(2,3)4/h1,10-13,17-18H,6-9,14H2,2-4H3
• Standard InChI Key: ZYHMJXZULPZUED-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)OC2CCCCC2OS(=O)OCC#C
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)OC2CCCCC2OS(=O)OCC#C
• Boiling Point: Decomposes. (USCG, 1999); Decomposes at about 200 °C prior to boiling
• Colorform: Brownish-yellow, oily viscous liquid (tech.); Light to dark brown viscous liquid
• Flash Point: 82 °F (USCG, 1999)